Cas no 898462-85-6 (N-(3-methoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-(3-methoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898462-85-6
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 5484151
• Update Time: 2025-07-22

N-(3-methoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2,1-ij]quinoline-8-sulfonamide, 1,2,5,6-tetrahydro-N-(3-methoxyphenyl)-4-oxo-
• N-(3-methoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C18H18N2O4S/c1-24-15-4-2-3-14(11-15)19-25(22,23)16-9-12-5-6-17(21)20-8-7-13(10-16)18(12)20/h2-4,9-11,19H,5-8H2,1H3
• InChI Key： UZZFGNDCLMIUAS-UHFFFAOYSA-N
• SMILES： N12CCC3=C1C(=CC(S(NC1=CC=CC(OC)=C1)(=O)=O)=C3)CCC2=O

Additional information on N-(3-methoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

N-(3-methoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide: A Comprehensive Overview

The compound with CAS No 898462-85-6, named N-(3-methoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide, is a highly complex organic molecule with significant potential in the field of medicinal chemistry and materials science.

Recent studies have highlighted the unique structural properties of this compound, particularly its tricyclic framework and the presence of a sulfonamide group.

The molecule's structure consists of a tricyclo system with a 6-membered ring fused to two smaller rings, creating a rigid and potentially bioactive scaffold.

The sulfonamide group at position 6 introduces hydrogen bonding capabilities, which could enhance the compound's solubility and binding affinity to biological targets.

Additionally, the methoxyphenyl substituent at position 3 introduces electronic effects that could modulate the compound's reactivity and pharmacokinetic properties.

Recent research has explored the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas.

Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods.

Efforts to optimize the synthesis pathway have led to improved yields and purity levels, facilitating its use in preclinical studies.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules or as a standalone agent in specific therapeutic contexts.

Its unique combination of structural features makes it an attractive candidate for exploring novel chemical space and discovering new bioactive agents.